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Compound of Interest

Compound Name: 2-(2-Methylthiazol-4-yl)phenol

CAS No.: 160241-65-6

Cat. No.: B070556

Get Quote

For: Researchers, scientists, and drug development professionals.

Abstract
This document provides a comprehensive guide to the synthesis of 2-(2-Methylthiazol-4-
yl)phenol, a heterocyclic compound of interest in medicinal chemistry and materials science.

The described methodology is based on the well-established Hantzsch thiazole synthesis, a

robust and high-yielding reaction.[1][2] This protocol details a two-step process commencing

with the α-bromination of 2'-hydroxyacetophenone to yield the key intermediate, 2-bromo-1-(2-

hydroxyphenyl)ethanone. This intermediate is subsequently cyclized with thioacetamide to form

the target thiazole derivative. This application note offers a detailed, step-by-step experimental

procedure, mechanistic insights, safety protocols, and troubleshooting advice to ensure

reproducible and safe execution.

Introduction
Thiazole and its derivatives are a critical class of heterocyclic compounds, forming the core

scaffold of numerous pharmacologically active molecules.[3][4][5] Their wide range of biological

activities, including antimicrobial, anti-inflammatory, and anticancer properties, makes them a
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focal point in drug discovery and development.[3][4] The target molecule, 2-(2-Methylthiazol-4-
yl)phenol, incorporates both a thiazole ring and a phenolic moiety, making it a valuable

building block for the synthesis of more complex chemical entities with potential biological

significance. The synthetic route outlined herein employs the Hantzsch thiazole synthesis, a

classic and reliable method for constructing the thiazole ring system from an α-haloketone and

a thioamide.[2][6][7]

Overall Synthetic Scheme
The synthesis of 2-(2-Methylthiazol-4-yl)phenol is accomplished in two primary steps:

α-Bromination: Synthesis of the intermediate 2-bromo-1-(2-hydroxyphenyl)ethanone from 2'-

hydroxyacetophenone.

Hantzsch Thiazole Synthesis: Cyclocondensation of 2-bromo-1-(2-hydroxyphenyl)ethanone

with thioacetamide to yield the final product.

Step 1: α-Bromination

Step 2: Hantzsch Thiazole Synthesis

2'-Hydroxyacetophenone
2-Bromo-1-(2-hydroxyphenyl)ethanone

 Br₂ / Acetic Acid

2-(2-Methylthiazol-4-yl)phenolThioacetamide

Click to download full resolution via product page

Caption: Overall two-step synthetic workflow.

Detailed Experimental Protocol
Part 1: Synthesis of 2-Bromo-1-(2-
hydroxyphenyl)ethanone (Intermediate)
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This procedure outlines the α-bromination of 2'-hydroxyacetophenone.

Materials and Reagents:

Reagent/Material Grade Supplier Example

2'-Hydroxyacetophenone Reagent Grade, ≥98% Sigma-Aldrich

Bromine (Br₂) ACS Reagent, ≥99.5% Sigma-Aldrich

Glacial Acetic Acid ACS Reagent, ≥99.7% Fisher Scientific

Diethyl Ether Anhydrous, ≥99.7% Sigma-Aldrich

Saturated Sodium Bicarbonate Laboratory Grade VWR Chemicals

Anhydrous Magnesium Sulfate Laboratory Grade VWR Chemicals

Round-bottom flask (250 mL) - -

Dropping funnel - -

Magnetic stirrer and stir bar - -

Ice bath - -

Separatory funnel (500 mL) - -

Rotary evaporator - -

Procedure:

In a 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel,

dissolve 13.6 g (0.1 mol) of 2'-hydroxyacetophenone in 100 mL of glacial acetic acid.

Cool the flask in an ice bath with continuous stirring.

Slowly add a solution of 16.0 g (5.1 mL, 0.1 mol) of bromine in 20 mL of glacial acetic acid

from the dropping funnel over a period of 30-45 minutes. Maintain the temperature of the

reaction mixture below 10 °C.[8]
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After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature for 2-3 hours. The progress of the reaction can be monitored by Thin

Layer Chromatography (TLC).

Once the reaction is complete, carefully pour the reaction mixture into 500 mL of ice-cold

water with stirring.

A pale yellow solid precipitate of 2-bromo-1-(2-hydroxyphenyl)ethanone will form. Collect the

solid by vacuum filtration and wash it with cold water.

For purification, the crude product can be recrystallized from a mixture of ethanol and water.

Dry the purified product under vacuum to yield 2-bromo-1-(2-hydroxyphenyl)ethanone as a

crystalline solid. The expected melting point is in the range of 44-48°C.[9][10]

Part 2: Synthesis of 2-(2-Methylthiazol-4-yl)phenol (Final
Product)
This part details the Hantzsch thiazole synthesis.

Materials and Reagents:

Reagent/Material Grade Supplier Example

2-Bromo-1-(2-

hydroxyphenyl)ethanone
From Part 1 -

Thioacetamide Reagent Grade, ≥99% Sigma-Aldrich

Ethanol (95%) Laboratory Grade Fisher Scientific

Ammonia solution (28-30%) ACS Reagent Sigma-Aldrich

Round-bottom flask (250 mL) - -

Reflux condenser - -

Heating mantle - -

Magnetic stirrer and stir bar - -
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Quantitative Data:

Reactant
Molecular
Weight ( g/mol
)

Amount (g) Moles (mol) Molar Ratio

2-Bromo-1-(2-

hydroxyphenyl)et

hanone

215.04 10.75 0.05 1

Thioacetamide 75.13 3.76 0.05 1

Procedure:

In a 250 mL round-bottom flask, combine 10.75 g (0.05 mol) of 2-bromo-1-(2-

hydroxyphenyl)ethanone and 3.76 g (0.05 mol) of thioacetamide in 150 mL of 95% ethanol.

[11]

Equip the flask with a reflux condenser and a magnetic stir bar.

Heat the mixture to reflux with continuous stirring for 8-10 hours. Monitor the reaction

progress using TLC.[11]

After the reaction is complete, cool the mixture to room temperature.

Slowly add 15 mL of concentrated ammonia solution to the reaction mixture and stir for an

additional 1-2 hours at room temperature to neutralize the hydrobromic acid formed during

the reaction.[11]

Reduce the volume of the solvent using a rotary evaporator.

The crude product may precipitate out. If not, add cold water to induce precipitation.

Collect the solid product by vacuum filtration and wash with cold water.

Purify the crude 2-(2-Methylthiazol-4-yl)phenol by recrystallization from ethanol or by

column chromatography on silica gel using a suitable eluent system (e.g., hexane-ethyl

acetate mixture).[12]
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Dry the purified product under vacuum.

Mechanism and Scientific Rationale
The synthesis is based on the Hantzsch thiazole synthesis, a classic method for the formation

of thiazole rings.[2][6]

Hantzsch Thiazole Synthesis Mechanism

Thioacetamide
(Nucleophile)

S-Alkylated Intermediate
Nucleophilic Attack (SN2)

α-Haloketone
(Electrophile)

Thiazoline Intermediate

Intramolecular
Cyclization Thiazole ProductDehydration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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